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Compound of Interest

Compound Name: Biotin-PEG4-Hydrazide

Cat. No.: B8022244

Core Principles of Hydrazone Formation

Biotin-PEG4-Hydrazide is a carbonyl-reactive biotinylation reagent. Its hydrazide moiety (—
NH-NH2) reacts with aldehydes and ketones to form a covalent bond known as a hydrazone
(C=N-NH). This reaction is a cornerstone of bioconjugation, often used to label glycoproteins,

antibodies, and other biomolecules.[1][2][3]
The formation of a hydrazone is a two-step condensation reaction:

» Nucleophilic Addition: The terminal nitrogen of the hydrazide acts as a nucleophile, attacking
the electrophilic carbonyl carbon of the aldehyde or ketone. This forms an unstable
tetrahedral intermediate called a carbinolamine.

o Dehydration: The carbinolamine intermediate is then dehydrated under acidic conditions to
form the stable C=N double bond of the hydrazone.[4][5][6]

This reaction is reversible and acid-catalyzed. The overall mechanism is depicted below.
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Start: Glycoprotein
in Solution

Step 1: Oxidation
Add Sodium Periodate (NalOa4)
pH 5.5, 30 min, on ice

enerates aldehyde groups

Step 2: Purification
Desalting column to remove
excess periodate & buffer exchange

:

Step 3: Labeling
Add Biotin-PEG4-Hydrazide
2-16h, Room Temp

orms stable hydrazone bond

Step 4: Final Purification
Desalting column or dialysis
to remove excess biotin reagent

End: Biotinylated
Glycoprotein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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